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This guide provides an objective comparison of the Bromocresol Green (BCG) method for

albumin measurement in automated clinical analyzers against its primary alternative, the

Bromocresol Purple (BCP) method. The information presented herein is supported by

experimental data to aid in the selection of the most appropriate assay for specific research

and clinical applications.

Introduction to Albumin Measurement
Albumin is the most abundant protein in human plasma, playing a crucial role in maintaining

oncotic pressure and transporting various endogenous and exogenous substances.[1] Accurate

measurement of serum albumin is vital in the diagnosis and monitoring of various conditions,

including liver disease, kidney disease, and malnutrition.[1] In automated clinical chemistry,

dye-binding colorimetric methods are the most common techniques for quantifying serum

albumin due to their speed, simplicity, and cost-effectiveness.[2] Among these, the

Bromocresol Green (BCG) and Bromocresol Purple (BCP) methods are the most widely used.

[3]
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Both the BCG and BCP methods are based on the ability of albumin to bind to these specific

dyes, causing a shift in their absorbance spectrum. This change in color intensity is measured

spectrophotometrically and is directly proportional to the albumin concentration in the sample.

[1][4]

Bromocresol Green (BCG) Method: In an acidic buffer, albumin binds to BCG, causing the

indicator's color to change from yellow-green to a shade of green-blue. The absorbance of

the resulting complex is typically measured around 628-630 nm.[1][5]

Bromocresol Purple (BCP) Method: Similarly, in a buffered solution, BCP specifically binds to

albumin, resulting in a color change. The absorbance of the BCP-albumin complex is

measured at approximately 603-610 nm.[5][6]

Comparative Performance Data
The choice between the BCG and BCP methods often depends on the specific analytical

requirements, particularly concerning accuracy and specificity. The following table summarizes

key performance characteristics based on comparative studies.
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Performance
Metric

Bromocresol
Green (BCG)

Bromocresol
Purple (BCP)

Reference
Method(s)

Key Findings
& Citations

Correlation with

Reference

Good (r = 0.875 -

0.99)

Excellent (r =

0.910 - 0.948)

Capillary Zone

Electrophoresis

(CZE),

Immunoassay

BCP generally

shows a stronger

correlation with

reference

methods than

BCG.[7][8][9]

Bias

Positive bias,

overestimates

albumin,

especially at

lower

concentrations.

[3][7][8][9]

Minimal bias, in

good agreement

with reference

methods.[7][8][9]

CZE,

Immunoassay

BCG consistently

overestimates

albumin levels,

with the positive

bias being more

pronounced in

hypoalbuminemi

a.[3][7]

Specificity &

Interference

Less specific;

prone to positive

interference from

globulins

(especially

alpha- and beta-

globulins) and

other proteins.[3]

[7][9]

More specific for

albumin with less

interference from

other proteins.[2]

[7]

N/A

The

overestimation

by BCG is largely

attributed to its

non-specific

binding to

globulins.[7][9]

Performance in

Disease States

Overestimation is

more significant

in conditions with

altered globulin

levels (e.g.,

inflammation,

nephrotic

syndrome).[3]

[10]

Generally more

reliable in

various disease

states, although

some studies

note

underestimation

in patients with

renal

N/A The clinical

context is crucial

when interpreting

BCG results,

especially in

patients with

inflammatory or

renal conditions.

[3][10][11]
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insufficiency.[3]

[11]

Automation &

Throughput

Easily automated

for high-

throughput

analysis.[2][4]

Also easily

automated and

suitable for high-

throughput

applications.[4]

[6]

N/A

Both methods

are well-suited

for the high-

volume workflow

of modern

clinical

laboratories.[2][4]

[6]

Experimental Protocols
The following are generalized experimental protocols for the determination of serum albumin

using the BCG and BCP methods on an automated clinical analyzer. The specific parameters

and settings may vary depending on the analyzer and reagent manufacturer.

Bromocresol Green (BCG) Method - Representative
Protocol

Reagent Preparation: The BCG reagent is typically provided as a ready-to-use liquid,

containing BCG dye in a succinate buffer (pH approximately 4.2).[1]

Sample: Serum or plasma is used as the sample.[1]

Assay Procedure (Automated):

A small volume of the sample (e.g., 10 µL) is pipetted into a reaction cuvette.[12]

A larger volume of the BCG reagent (e.g., 1000 µL) is added to the cuvette.[12]

The sample and reagent are mixed.

After a short incubation period (e.g., 1-10 minutes) at a controlled temperature (e.g.,

37°C), the absorbance is measured at approximately 630 nm.[10][12]

The albumin concentration is calculated by the analyzer based on a calibration curve.[12]
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Bromocresol Purple (BCP) Method - Representative
Protocol

Reagent Preparation: The BCP reagent is also typically a ready-to-use liquid, containing

BCP dye in a suitable buffer.[7]

Sample: Serum or plasma is the required sample type.[7]

Assay Procedure (Automated):

A specified volume of the sample (e.g., 10 µL) is dispensed into a reaction cuvette.[7]

A pre-determined volume of the BCP reagent (e.g., 1000 µL) is added.[7]

The contents are mixed thoroughly.

Following a brief incubation (e.g., 1-5 minutes) at a constant temperature (e.g., 37°C), the

absorbance is read at approximately 610-620 nm.[6][7]

The analyzer's software calculates the albumin concentration against a known calibrator.

[7]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the principles of the dye-binding assays and a typical workflow

for comparing their performance.
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Principle of Dye-Binding Albumin Assays

Bromocresol Green (BCG) Method Bromocresol Purple (BCP) Method

BCG Dye
(Yellow-Green)

BCG-Albumin Complex
(Green-Blue)

Binds at pH ~4.2

Albumin BCP Dye

BCP-Albumin Complex
(Colored)

Binds in buffered solution

Albumin

Click to download full resolution via product page

Caption: Dye-binding principles of BCG and BCP assays for albumin measurement.
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Workflow for Method Comparison

Patient Serum/Plasma Samples

Sample Aliquoting

Albumin Measurement
(BCG Method)

Albumin Measurement
(BCP Method)

Albumin Measurement
(Reference Method, e.g., CZE)

Data Collection

Statistical Analysis
(Correlation, Bias, Agreement)

Performance Conclusion

Click to download full resolution via product page

Caption: Experimental workflow for comparing BCG, BCP, and a reference method.

Conclusion and Recommendations
The Bromocresol Green (BCG) method is a rapid, cost-effective, and easily automated assay

for serum albumin that is widely used in clinical laboratories.[2] However, its performance is

compromised by a lack of specificity, leading to the overestimation of albumin, particularly in
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patients with low albumin levels and/or high globulin concentrations.[3][7][8][9] This can have

significant clinical implications, potentially masking hypoalbuminemia.[9]

The Bromocresol Purple (BCP) method offers superior specificity and demonstrates better

agreement with reference methods like capillary zone electrophoresis and immunoassays.[7][8]

[9] For research, drug development, and clinical scenarios where accurate albumin

measurement is critical, especially in populations prone to hypoalbuminemia or altered protein

profiles, the BCP method is the recommended alternative. When interpreting historical data or

comparing results from different laboratories, it is crucial to be aware of the methodology used

for albumin determination.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atlas-medical.com [atlas-medical.com]

2. Serum albumin. Differences in assay specificity - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Automated stopped-flow analyser in clinical chemistry: determination of albumin with
bromcresol green and purple - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Albumin Content Assay Reagent-Bromocresol Purple Colorimetry (Microplate Reader) -
Alta DiagnoTech [altadiagnotech.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. sclavodiagnostics.com [sclavodiagnostics.com]

8. researchgate.net [researchgate.net]

9. Measurement of serum albumin by capillary zone electrophoresis, bromocresol green,
bromocresol purple, and immunoassay methods - PMC [pmc.ncbi.nlm.nih.gov]

10. atlas-medical.com [atlas-medical.com]

11. Albumin Package Insert | PDF | Absorbance | Spectrophotometry [scribd.com]

12. sclavodiagnostics.com [sclavodiagnostics.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/245417473_Determination_method_of_serum_albumin_using_a_Bromocresol_Green_solution_and_a_Bromocresol_Purple_solution_containing_no_detergent_as_a_color_reagent
https://www.sclavodiagnostics.com/wp-content/uploads/2022/11/IFU-BCP-ALBUMIN-EN.pdf
https://www.researchgate.net/publication/397781744_A_Comparative_Study_of_Serum_Albumin_Estimation_BCP_and_BCG_Dye_Binding_Methods_vs_Capillary_Electrophoresis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1770085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1770085/
https://www.sclavodiagnostics.com/wp-content/uploads/2022/11/IFU-BCP-ALBUMIN-EN.pdf
https://www.researchgate.net/publication/397781744_A_Comparative_Study_of_Serum_Albumin_Estimation_BCP_and_BCG_Dye_Binding_Methods_vs_Capillary_Electrophoresis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1770085/
https://pubmed.ncbi.nlm.nih.gov/2689858/
https://www.benchchem.com/product/b025135?utm_src=pdf-custom-synthesis
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://pubmed.ncbi.nlm.nih.gov/2689858/
https://www.researchgate.net/publication/245417473_Determination_method_of_serum_albumin_using_a_Bromocresol_Green_solution_and_a_Bromocresol_Purple_solution_containing_no_detergent_as_a_color_reagent
https://pubmed.ncbi.nlm.nih.gov/4028442/
https://pubmed.ncbi.nlm.nih.gov/4028442/
https://www.altadiagnotech.com/albumin-content-assay-reagent-bromocresol-purple-colorimetry-microplate-reader-item-10295.html
https://www.altadiagnotech.com/albumin-content-assay-reagent-bromocresol-purple-colorimetry-microplate-reader-item-10295.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/382/812/mak125bul.pdf
https://www.sclavodiagnostics.com/wp-content/uploads/2022/11/IFU-BCP-ALBUMIN-EN.pdf
https://www.researchgate.net/publication/397781744_A_Comparative_Study_of_Serum_Albumin_Estimation_BCP_and_BCG_Dye_Binding_Methods_vs_Capillary_Electrophoresis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1770085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1770085/
https://www.atlas-medical.com/upload/productFiles/208001/PPI1468A01%20Albumin%20%20Bromocresol%20Green.pdf
https://www.scribd.com/document/597479048/Albumin-Package-Insert
https://www.sclavodiagnostics.com/wp-content/uploads/2022/10/IFU-BCG-ALBUMIN-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Performance of Bromocresol Green in Automated
Clinical Analyzers: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025135#performance-of-bromocresol-green-in-
automated-clinical-analyzers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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